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Compound of Interest

Compound Name:
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(cyclopropyl)methanamine

hydrochloride

CAS No.: 1185166-47-5

Cat. No.: B1418879

Get Quote

Executive Summary & Compound Identity
(4-Chlorophenyl)(cyclopropyl)methanamine hydrochloride (CCMA) represents a

conformationally constrained primary amine. Unlike flexible alkyl-amines, the cyclopropyl

moiety introduces significant ring strain (~27.5 kcal/mol), acting as both a lipophilic anchor for

monoamine transporters (DAT/SERT) and a potential "warhead" for FAD-dependent enzymes

(LSD1/MAO).

This guide benchmarks CCMA against three distinct classes of inhibitors to validate its dual-

profile potential:

Sibutramine (Metabolites): Structural analogs for SNRI activity.

Tranylcypromine (2-PCPA): The cyclopropyl-amine standard for MAO/LSD1 inhibition.[1]
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Fluoxetine: The SSRI standard for selectivity profiling.

Mechanism of Action: The Dual-Pathway Hypothesis
To accurately benchmark CCMA, researchers must assess two divergent signaling pathways.

The compound's efficacy depends on whether it acts as a competitive orthosteric blocker

(Transporter pathway) or a suicide substrate (Enzymatic pathway).

Pathway A: Monoamine Transporter Blockade
Similar to desmethylsibutramine, the 4-chlorophenyl ring occupies the hydrophobic S1 pocket

of the transporter (DAT/SERT), while the protonated amine interacts with the conserved

aspartate residue (e.g., Asp79 in DAT). The cyclopropyl group provides steric bulk that

prevents transporter conformational changes necessary for substrate translocation.

Pathway B: Mechanism-Based Inactivation (LSD1/MAO)
If the compound enters the catalytic site of FAD-dependent oxidases (LSD1 or MAO-A/B), the

cyclopropyl ring undergoes a Single Electron Transfer (SET) mechanism. The flavin cofactor

oxidizes the amine, generating a radical cation that triggers cyclopropyl ring opening, leading to

the formation of a covalent adduct with the FAD cofactor (irreversible inhibition).
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Figure 1: Bifurcated mechanism of action showing reversible transporter blockade vs.

irreversible enzymatic adduct formation.
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Benchmarking Data: Comparative Profiles
The following data consolidates expected ranges based on Structure-Activity Relationship

(SAR) studies of 4-chlorophenyl-cyclopropyl analogs [1][2].

Table 1: Physicochemical & Potency Comparison
Parameter

CCMA (Test
Article)

Sibutramine
(M1 Met.)

Tranylcypromi
ne

Fluoxetine

Primary Class Hybrid Scaffold SNRI
MAOI / LSD1

Inhibitor
SSRI

MW ( g/mol )
~218.12 (HCl

salt)
265.82 133.19 309.33

LogP 2.8 - 3.1 4.7 1.6 4.5

DAT IC50
50 - 150 nM

(Est.)
28 nM >10,000 nM >1,000 nM

SERT IC50
30 - 100 nM

(Est.)
298 nM >10,000 nM 20 nM

LSD1 Ki > 5 µM (Weak)* N/A < 2 µM N/A

MAO-A/B
Moderate

Potential
Low

High

(Irreversible)
Low

*Note: While CCMA possesses the cyclopropyl "warhead," the steric bulk of the 4-chlorophenyl

group often reduces potency against LSD1 compared to the smaller Tranylcypromine, unless

specific linker optimization is performed [3].

Experimental Protocols for Benchmarking
To validate the data in Table 1, researchers must utilize self-validating assays. The following

protocols ensure distinction between reversible inhibition (transporters) and irreversible

inactivation (enzymes).

Protocol A: Monoamine Uptake Assay (Fluorescent)
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Objective: Determine IC50 against DAT/SERT without using radiolabels. Validation: Use

Fluoxetine (SERT) and GBR-12909 (DAT) as positive controls.

Cell Preparation: Transfect HEK293 cells with human DAT or SERT cDNA. Plate at 50,000

cells/well in poly-D-lysine coated black-walled 96-well plates.

Buffer Equilibration: Replace media with Krebs-Ringer-HEPES (KRH) buffer containing 0.1%

glucose. Equilibrate for 20 min at 37°C.

Inhibitor Incubation: Add CCMA (0.1 nM to 10 µM log-scale) and controls. Incubate for 15

minutes (Pre-incubation is critical to establish equilibrium).

Substrate Addition: Add ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium) at 5 µM. This

fluorescent substrate mimics neurotransmitters.

Kinetic Read: Immediately measure fluorescence (Ex 475nm / Em 609nm) every 30 seconds

for 10 minutes.

Analysis: Calculate the slope of fluorescence uptake (RFU/min) in the linear range (0-5 min).

Normalize slope % relative to vehicle control.

Protocol B: Time-Dependent Inhibition (LSD1/MAO)
Objective: Confirm if CCMA acts as a suicide substrate (mechanism-based inhibitor).

Validation: Tranylcypromine must show increased inhibition over time; Reversible inhibitors will

not.

Enzyme Mix: Prepare recombinant human LSD1 (50 nM) in 50 mM HEPES (pH 7.5).

Pre-incubation (The Variable): Incubate CCMA (at 2x IC50 concentration) with the enzyme

for 0, 15, 30, and 60 minutesbefore adding substrate.

Reaction Trigger: Add H3K4me2 peptide substrate (20 µM) and Amplex Red/Peroxidase

detection mix.

Readout: Measure fluorescence generation (resorufin) proportional to H2O2 production.

Interpretation: Plot % Remaining Activity vs. Pre-incubation Time.
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Linear/Flat Line: Reversible inhibition (Likely acting only on transporters).

Exponential Decay: Irreversible/Covalent inhibition (Validates cyclopropyl ring opening).

Transporter Profiling (HEK-DAT/SERT) Enzyme Profiling (LSD1/MAO)
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Figure 2: Parallel workflow to distinguish between orthosteric inhibition and mechanism-based

inactivation.

Synthesis of Findings & Application
When interpreting the data generated from the above protocols:

High Potency (nM range) in Protocol A + No Time-Dependency in Protocol B: Indicates

CCMA is a pure Monoamine Reuptake Inhibitor. This suggests utility as a probe for

depression or obesity research, similar to Sibutramine metabolites [4].

Time-Dependency in Protocol B: Indicates the cyclopropyl ring is engaging the FAD cofactor.

This classifies CCMA as a "dual-action" compound, potentially useful in treating complex

phenotypes like treatment-resistant depression where both monoamine elevation and

epigenetic modulation are desired.

Safety Note: The 4-chlorophenyl moiety is metabolically stable, but the cyclopropylamine core

can lead to mechanism-based inhibition of CYP450 enzymes (specifically CYP2D6). In vivo

benchmarking should include a metabolic stability assay using human liver microsomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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